Cas no 342814-66-8 (Aclidinomycin B)
Aclidinomycin B structure
Product Name:Aclidinomycin B
CAS No:342814-66-8
MF:C21H25N3O7
MW:431.43910574913
CID:6650322
Update Time:2024-03-02
Aclidinomycin B Chemical and Physical Properties
Names and Identifiers
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- Aclidinomycin B
- (+)-Aclidinomycin B
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- Inchi: 1S/C21H25N3O7/c1-7-15(29-3)14(25)10-12-20(27)31-19-9-6-8-11(22(9)2)13(24(12)19)16(21(10,28)17(7)26)23-4-5-30-18(8)23/h8-9,11,13,16,18-20,27-28H,4-6H2,1-3H3
- InChI Key: WPPGPABOHAFRPK-UHFFFAOYSA-N
- SMILES: COC1C(=O)C2C(C3N4C(OCC4)C4CC5N(C4C3N3C5OC(C3=2)O)C)(O)C(=O)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- XLogP3: -1.239
Aclidinomycin B Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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